Cas no 330201-68-8 (2-(4-chlorophenoxy)-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]acetamide
• CAS No: 330201-68-8
• MF: C₂₃H₁₇ClN₂O₃S
• MW: 436.910683393478
• CID: 5850531
• PubChem ID: 5005944
• Update Time: 2025-05-25

2-(4-chlorophenoxy)-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_621590
• SR-01000424725
• SR-01000424725-1
• 330201-68-8
• F0336-0178
• 2-(4-chlorophenoxy)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)acetamide
• AKOS024575856
• 2-(4-chlorophenoxy)-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]acetamide

• Inchi： 1S/C23H17ClN2O3S/c24-17-8-12-18(13-9-17)28-14-22(27)26-23-25-21(15-30-23)16-6-10-20(11-7-16)29-19-4-2-1-3-5-19/h1-13,15H,14H2,(H,25,26,27)
• InChI Key： FSUPUYUPUASZAZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1=NC(=CS1)C1C=CC(=CC=1)OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 436.0648413g/mol
• Monoisotopic Mass: 436.0648413g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 88.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(4-chlorophenoxy)-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]acetamide

Compound CAS No. 330201-68-8: 2-(4-Chlorophenoxy)-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]acetamide

Compound CAS No. 330201-68-8, also known as 2-(4-chlorophenoxy)-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]acetamide, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural features and promising properties, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazole ring is further substituted with a phenoxyphenyl group at the 4-position, adding complexity and functionality to the molecule. Additionally, the compound features a chlorophenoxy group attached to an acetamide moiety, which contributes to its chemical reactivity and potential for various applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and materials science. The presence of the thiazole ring in this compound provides a platform for further functionalization, enabling researchers to explore its potential as a drug candidate or a building block for advanced materials. The substitution patterns on the thiazole ring and the acetamide group play a crucial role in determining the compound's physical and chemical properties.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the thiazole ring followed by subsequent substitution reactions to introduce the phenoxyphenyl and chlorophenoxy groups. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with some studies focusing on the use of microwave-assisted synthesis or catalytic methods to enhance reaction efficiency.

The physical properties of this compound are also of great interest. Its melting point, solubility, and stability under different conditions have been extensively studied to evaluate its suitability for various applications. For instance, its thermal stability makes it a potential candidate for high-temperature applications in materials science. Additionally, its solubility characteristics are critical for its use in pharmaceutical formulations or as an intermediate in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with high accuracy. These studies have provided valuable insights into its potential as an electronic material or as a component in advanced sensors. Furthermore, the compound's ability to form hydrogen bonds due to the presence of the acetamide group has been explored for its role in drug delivery systems.

In terms of biological activity, preliminary studies suggest that this compound exhibits moderate activity against certain enzymes and cellular targets. While further research is needed to fully understand its pharmacological properties, these findings highlight its potential as a lead compound in drug discovery efforts.

The application of this compound extends beyond traditional chemistry fields. Its unique structure makes it an attractive candidate for use in polymer science, where it can serve as a monomer or cross-linking agent. Researchers have also explored its use in nanotechnology applications, such as the synthesis of nanoparticles or as a stabilizing agent in colloidal systems.

In conclusion, CAS No. 330201-68-8, or 2-(4-chlorophenoxy)-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]acetamide, represents a versatile organic compound with diverse applications across multiple disciplines. Its structural complexity and functional groups provide ample opportunities for further research and development, making it an exciting subject for scientists and engineers alike.